Cas no 1310383-10-8 (3-{[(tert-butyldimethylsilyl)oxy]methyl}-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

3-{[(tert-Butyldimethylsilyl)oxy]methyl}-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative of pyridine, featuring both a silyl-protected hydroxymethyl group and a dioxaborolane moiety. This compound is particularly useful in Suzuki-Miyaura cross-coupling reactions due to its stable boronate ester functionality, which enhances handling and storage compared to free boronic acids. The tert-butyldimethylsilyl (TBS) protecting group offers selective deprotection under mild conditions, enabling further functionalization. Its structural features make it valuable in medicinal chemistry and materials science for constructing complex heterocyclic frameworks. The product is typically employed as an intermediate in organic synthesis, offering compatibility with a range of reaction conditions while maintaining high reactivity.
3-{[(tert-butyldimethylsilyl)oxy]methyl}-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure
1310383-10-8 structure
Product Name:3-{[(tert-butyldimethylsilyl)oxy]methyl}-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
CAS No:1310383-10-8
MF:C18H32BNO3Si
MW:349.348086357117
MDL:MFCD12198143
CID:1033363
PubChem ID:53398529
Update Time:2025-05-22

3-{[(tert-butyldimethylsilyl)oxy]methyl}-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(((tert-Butyldimethylsilyl)oxy)methyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 3-((tert-butyldimethylsilyloxy)methyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 5-[(tert-butyldimethylsilyloxy)methyl]pyridine-3-boronic acid pinacol ester
    • 3-{[(tert-butyldimethylsilyl)oxy]methyl}-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 1310383-10-8
    • 3-{[(TERT-BUTYLDIMETHYLSILYL)OXY]METHYL}-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
    • CS-0324568
    • F50837
    • MFCD12198143
    • DTXSID20694485
    • PS-12944
    • 3-({[tert-Butyl(dimethyl)silyl]oxy}methyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • tert-butyl-dimethyl-[[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]methoxy]silane
    • AKOS015950231
    • (5-(((TERT-BUTYLDIMETHYLSILYL)OXY)METHYL)PYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
    • DB-365359
    • MDL: MFCD12198143
    • Inchi: 1S/C18H32BNO3Si/c1-16(2,3)24(8,9)21-13-14-10-15(12-20-11-14)19-22-17(4,5)18(6,7)23-19/h10-12H,13H2,1-9H3
    • InChI Key: WPQHMXMERIIKPV-UHFFFAOYSA-N
    • SMILES: [Si](C)(C)(C(C)(C)C)OCC1=CN=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

  • Exact Mass: 349.22400
  • Monoisotopic Mass: 349.2244506g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • PSA: 40.58000
  • LogP: 3.90260

3-{[(tert-butyldimethylsilyl)oxy]methyl}-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-{[(tert-butyldimethylsilyl)oxy]methyl}-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

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3-{[(tert-butyldimethylsilyl)oxy]methyl}-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Related Literature

Additional information on 3-{[(tert-butyldimethylsilyl)oxy]methyl}-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Comprehensive Overview of 3-{[(tert-butyldimethylsilyl)oxy]methyl}-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1310383-10-8)

The compound 3-{[(tert-butyldimethylsilyl)oxy]methyl}-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1310383-10-8) is a highly specialized boron-containing derivative of pyridine, which has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and material science. Its unique structural features, including the tert-butyldimethylsilyl (TBS) protecting group and the tetramethyl-1,3,2-dioxaborolane moiety, make it a versatile intermediate for constructing complex molecules. Researchers and industries are increasingly exploring its applications in cross-coupling reactions, such as Suzuki-Miyaura couplings, which are pivotal in the synthesis of pharmaceuticals and agrochemicals.

One of the key reasons for the growing interest in CAS No. 1310383-10-8 is its role in drug discovery. The pyridine-boronate scaffold is a common motif in bioactive molecules, particularly in kinase inhibitors and anticancer agents. The presence of the TBS-protected hydroxymethyl group further enhances its utility by allowing selective deprotection under mild conditions, enabling precise modifications. This aligns with the current trend in precision medicine, where researchers seek targeted therapies with minimal side effects. Additionally, the compound's stability and solubility profile make it suitable for high-throughput screening and combinatorial chemistry.

From a material science perspective, 3-{[(tert-butyldimethylsilyl)oxy]methyl}-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is being investigated for its potential in organic electronics. Boron-containing compounds are known for their ability to modulate electronic properties, such as charge transport and luminescence, which are critical for developing OLEDs and sensors. The compound's pyridine ring can act as a ligand for metal coordination, further expanding its applications in catalysis and nanotechnology. These attributes resonate with the increasing demand for sustainable materials and green chemistry solutions.

The synthesis and handling of CAS No. 1310383-10-8 require expertise in air-sensitive techniques, as the boronate ester moiety can hydrolyze under protic conditions. However, advancements in protective group strategies and anhydrous reaction conditions have streamlined its use in laboratories. This compound is often compared to other boronic acid derivatives, such as pinacol boronic esters, due to their similar reactivity but distinct stability profiles. Such comparisons are frequently searched by chemists looking for alternative reagents or optimized synthetic routes.

In the context of SEO optimization, this compound is often queried alongside terms like "pyridine boronate synthesis," "TBS-protected boronic acid," and "applications of boron in drug design." These long-tail keywords reflect the nuanced interests of researchers and align with the compound's multifaceted applications. Furthermore, the rise of AI-driven drug discovery has spurred interest in small molecule libraries featuring boron heterocycles, positioning 1310383-10-8 as a valuable building block for machine learning-assisted molecular design.

To summarize, 3-{[(tert-butyldimethylsilyl)oxy]methyl}-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1310383-10-8) is a compound of immense scientific and industrial relevance. Its applications span from life sciences to advanced materials, driven by its unique chemical properties and adaptability. As research continues to uncover new uses for boron-containing compounds, this molecule is poised to remain at the forefront of innovation in chemistry and beyond.

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